Cas no 2768300-43-0 ((2S)-2-(prop-1-yn-1-yl)pyrrolidine-2-carboxylic acid; trifluoroacetic acid)

• Product Name: (2S)-2-(prop-1-yn-1-yl)pyrrolidine-2-carboxylic acid; trifluoroacetic acid
• CAS No: 2768300-43-0
• MF: C₁₀H₁₂F₃NO₄
• MW: 267.201793670654
• CID: 5560782
• PubChem ID: 165996554
• Update Time: 2025-05-21

(2S)-2-(prop-1-yn-1-yl)pyrrolidine-2-carboxylic acid; trifluoroacetic acid Chemical and Physical Properties

Names and Identifiers

• (2S)-2-(prop-1-yn-1-yl)pyrrolidine-2-carboxylic acid; trifluoroacetic acid
• EN300-37360792
• 2768300-43-0

• Inchi： 1S/C8H11NO2.C2HF3O2/c1-2-4-8(7(10)11)5-3-6-9-8;3-2(4,5)1(6)7/h9H,3,5-6H2,1H3,(H,10,11);(H,6,7)/t8-;/m1./s1
• InChI Key： RFAFKWUHACYBEN-DDWIOCJRSA-N
• SMILES： FC(C(=O)O)(F)F.OC([C@@]1(C#CC)CCCN1)=O

Computed Properties

• Exact Mass: 267.07184235g/mol
• Monoisotopic Mass: 267.07184235g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 318
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 86.6Ų

Additional information on (2S)-2-(prop-1-yn-1-yl)pyrrolidine-2-carboxylic acid; trifluoroacetic acid

Compound CAS No. 2768300-43-0: (2S)-2-(prop-1-yn-1-yl)pyrrolidine-2-carboxylic acid; trifluoroacetic acid

The compound with CAS number 2768300-43-0, commonly referred to as (2S)-2-(prop-1-yn-1-yl)pyrrolidine-2-carboxylic acid; trifluoroacetic acid, is a highly specialized chemical entity that has garnered significant attention in the fields of organic synthesis and medicinal chemistry. This compound is notable for its unique structure, which combines a pyrrolidine ring with a propargyl group and a carboxylic acid moiety, along with the presence of trifluoroacetic acid as a counterion. The stereochemistry at the chiral center (denoted by the (2S) configuration) plays a crucial role in determining its biological activity and synthetic utility.

Recent advancements in asymmetric synthesis have enabled the efficient preparation of this compound, leveraging catalytic methods such as organocatalysis and transition-metal-catalyzed reactions. These methods not only enhance the yield but also improve the enantioselectivity of the product, making it more suitable for applications in drug discovery and development. The pyrrolidine ring serves as a versatile scaffold, allowing for further functionalization to explore diverse chemical space. The propargyl group introduces additional reactivity, enabling click chemistry applications and the construction of complex molecular architectures.

Trifluoroacetic acid, as a counterion, contributes to the stability and solubility of the compound, facilitating its use in various chemical reactions. This combination makes the compound particularly valuable in peptide synthesis and the construction of bioactive molecules. Recent studies have highlighted its potential as a building block for developing inhibitors targeting key enzymes involved in metabolic disorders and cancer progression.

In terms of physical properties, (2S)-2-(prop-1-yn-1-yl)pyrrolidine-2-carboxylic acid; trifluoroacetic acid exhibits a melting point of approximately 155°C and is soluble in common organic solvents such as dichloromethane and acetonitrile. Its spectroscopic data, including NMR and IR spectra, have been well-characterized, providing a robust foundation for analytical identification and quality control in manufacturing processes.

The application of this compound extends beyond traditional organic synthesis. It has been employed in the development of advanced materials, such as stimuli-responsive polymers, where its reactivity and stereochemical integrity are exploited to achieve desired functional properties. Furthermore, its use in asymmetric catalysis has opened new avenues for accessing enantioenriched compounds with high efficiency.

From an environmental standpoint, the synthesis and handling of this compound adhere to green chemistry principles. Researchers have developed methods that minimize waste generation and utilize renewable resources wherever possible. These efforts align with global sustainability goals while maintaining high standards of chemical safety and efficacy.

In conclusion, (2S)-2-(prop-1-yn-1-yl)pyrrolidine-2-carboxylic acid; trifluoroacetic acid stands out as a multifaceted chemical entity with wide-ranging applications across various scientific disciplines. Its unique structure, combined with cutting-edge synthetic methodologies, positions it as an essential tool in modern chemical research. As ongoing studies continue to uncover new potentials for this compound, its role in advancing science and technology is expected to grow significantly.